N-(3,4-dimethoxyphenyl)-3-(3-methoxybenzamido)benzofuran-2-carboxamide
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Description
N-(3,4-dimethoxyphenyl)-3-(3-methoxybenzamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C25H22N2O6 and its molecular weight is 446.459. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Organic Chemistry Applications
Research on similar compounds has led to the development of various synthesis methods and chemical modifications aimed at enhancing biological activity or understanding the structure-activity relationship. For instance, novel heterocyclic compounds derived from visnaginone and khellinone have been synthesized, showing significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (A. Abu‐Hashem et al., 2020). Another study focused on the synthesis of benzodifuranyl derivatives, demonstrating the versatility of these compounds in medicinal chemistry applications (W. M. Owton et al., 1995).
Pharmacological Properties
Several derivatives structurally related to "N-(3,4-dimethoxyphenyl)-3-(3-methoxybenzamido)benzofuran-2-carboxamide" have been investigated for their pharmacological properties. For example, compounds with modifications in the benzodifuran core have shown potential as antipsychotic agents due to their antidopaminergic properties, which could lead to the development of new treatments for schizophrenia and related disorders (T. Högberg et al., 1990).
Antimicrobial and Antitumor Activities
Research into the antimicrobial and antitumor activities of related compounds has yielded promising results. Novel benzamide derivatives have been synthesized and evaluated for their effectiveness in various biological assays, including antimicrobial and antitumor screenings, demonstrating the potential of these compounds in the development of new therapeutic agents (V. P. Gilava et al., 2020).
Properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-3-[(3-methoxybenzoyl)amino]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N2O6/c1-30-17-8-6-7-15(13-17)24(28)27-22-18-9-4-5-10-19(18)33-23(22)25(29)26-16-11-12-20(31-2)21(14-16)32-3/h4-14H,1-3H3,(H,26,29)(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUDKEJFJFXAPMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC(=CC=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.